Cas no 26732-90-1 (2,4-Pentanedione, 3-(3-methyl-2-butenyl)-)

2,4-Pentanedione, 3-(3-methyl-2-butenyl)- structure

26732-90-1 structure

Product Name:2,4-Pentanedione, 3-(3-methyl-2-butenyl)-

CAS No:26732-90-1

Molecular Formula:C₁₀H₁₆O₂

Molecular Weight:168.232843399048

CID:1428409

2,4-Pentanedione, 3-(3-methyl-2-butenyl)- Properties

Names and Identifiers

- 2,4-Pentanedione, 3-(3-methyl-2-butenyl)-
- 3-(3-methyl-but-2-enyl)-pentane-2,4-dione
- 3-(3,3-dimethylallyl)pentane-2,4-dione
- 3-(3-methyl-2-buten-1-yl)-2,4-pentanedione
- 2,4-Pentanedione, 3-(3-methyl-2-buten-1-yl)-
- InChIKey： BOKVWIIGHCAWLY-UHFFFAOYSA-N
- Inchi： 1S/C10H16O2/c1-7(2)5-6-10(8(3)11)9(4)12/h5,10H,6H2,1-4H3
- SMILES： CC(=O)C(C/C=C(/C)\C)C(=O)C

Computed Properties

Exact Mass: 168.11500

Experimental Properties

LogP: 2.13690
PSA: 34.14000
Boiling Point: 120 °C(Press: 15 Torr)
pka: 10.39±0.59(Predicted)
Density: 0.926±0.06 g/cm3(Predicted)

2,4-Pentanedione, 3-(3-methyl-2-butenyl)- Related Literature

1. Palladium-catalysed enantio- and regioselective (3 + 2) cycloaddition reactions of sulfamidate imine-derived 1-azadienes towards spirocyclic cyclopentanes†

Quoc Hoang Pham,Andrew J. Tague,Christopher Richardson,Michael G. Gardiner,Stephen G. Pyne,Christopher J. T. Hyland Chem. Sci., 2023,14, 4893-4900
2. On the composition of Danish butter

Analyst, 1900,25, 199-201
3. One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu Zhang J. Mater. Chem., 2011,21, 10330-10335
4. Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†

Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
5. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
6. Journal of the Royal Institute of Chemistry. July 1958

J. R. Inst. Chem., 1958,82, 441-508
7. Silver(i) metal–organic framework-embedded polylactic acid electrospun fibrous membranes for efficient inhibition of bacteria†

Siqi Zhang,Xiao Ma,Hailong Yu,Jianhui Liu,Lihua Zhang,Guangyao Wang,Junwei Ye,Guiling Ning Dalton Trans., 2022,51, 6673-6681
8. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
9. SERS-active substrate assembled by Ag NW-embedded porous polystyrene fibers†

Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
10. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375

26732-90-1 (2,4-Pentanedione, 3-(3-methyl-2-butenyl)-) Related Products

2550-11-0(6-Octen-3-one,4,7-dimethyl-)

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chongdachem.com

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Tanke Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk